Cas no 1251085-86-5 (1-(3-Nitrophenyl)propane-1-sulfonyl chloride)

• Product Name: 1-(3-Nitrophenyl)propane-1-sulfonyl chloride
• CAS No: 1251085-86-5
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 5177771
• Update Time: 2025-10-16

1-(3-Nitrophenyl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)propane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α-ethyl-3-nitro-
• 1-(3-Nitrophenyl)propane-1-sulfonyl chloride

• Inchi： 1S/C9H10ClNO4S/c1-2-9(16(10,14)15)7-4-3-5-8(6-7)11(12)13/h3-6,9H,2H2,1H3
• InChI Key： IJNXCXAXXIOCMH-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC=C(C=1)[N+](=O)[O-])CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 2.6
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(3-Nitrophenyl)propane-1-sulfonyl chloride

Introduction to 1-(3-Nitrophenyl)propane-1-sulfonyl chloride (CAS No. 1251085-86-5)

1-(3-Nitrophenyl)propane-1-sulfonyl chloride (CAS No. 1251085-86-5) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a nitro group and a sulfonyl chloride moiety, making it a valuable reagent for various chemical transformations and drug development processes.

The chemical structure of 1-(3-Nitrophenyl)propane-1-sulfonyl chloride consists of a propane chain with a sulfonyl chloride group at one end and a 3-nitrophenyl group at the other. The presence of the nitro group imparts strong electron-withdrawing properties, while the sulfonyl chloride group makes it an excellent electrophile, facilitating its use in nucleophilic substitution reactions. These features make it particularly useful in the synthesis of complex organic molecules and pharmaceutical intermediates.

In recent years, there has been a growing interest in the application of 1-(3-Nitrophenyl)propane-1-sulfonyl chloride in the development of new drugs and therapeutic agents. One notable area of research involves its use as an intermediate in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of sulfonamide derivatives derived from this compound in treating various infectious diseases.

Beyond its role in drug synthesis, 1-(3-Nitrophenyl)propane-1-sulfonyl chloride has also found applications in materials science and polymer chemistry. Its reactivity and functional groups make it suitable for the preparation of functionalized polymers and coatings with enhanced properties. Research in this area has shown that these materials can be used in various industries, including electronics, automotive, and biomedical devices.

The synthesis of 1-(3-Nitrophenyl)propane-1-sulfonyl chloride typically involves several steps, starting with the reaction of 3-nitrobenzene with propylene oxide to form 1-(3-nitrophenyl)propan-2-ol. This intermediate is then oxidized to produce 1-(3-nitrophenyl)propan-2-one, which is further converted to the sulfonyl chloride through a series of reactions involving sulfur trioxide and hydrochloric acid. The overall process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, it is important to note that 1-(3-Nitrophenyl)propane-1-sulfonyl chloride is a reactive compound that can pose certain hazards if not handled properly. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to prevent any potential accidents.

The environmental impact of 1-(3-Nitrophenyl)propane-1-sulfonyl chloride is another important consideration. While it is not classified as a hazardous waste under current regulations, proper disposal methods should be followed to minimize any potential environmental harm. This includes neutralizing any residual reactivity before disposal and ensuring that waste streams are treated according to local environmental guidelines.

In conclusion, 1-(3-Nitrophenyl)propane-1-sulfonyl chloride (CAS No. 1251085-86-5) is a highly valuable compound with diverse applications in synthetic chemistry, pharmaceutical research, materials science, and polymer chemistry. Its unique chemical structure and reactivity make it an essential reagent for various chemical transformations and drug development processes. As research continues to advance in these fields, the importance of this compound is likely to grow even further.